![molecular formula C20H17F2NO4 B6234772 rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans CAS No. 2350440-89-8](/img/no-structure.png)
rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans
Overview
Description
Rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans is a useful research compound. Its molecular formula is C20H17F2NO4 and its molecular weight is 373.4. The purity is usually 95.
BenchChem offers high-quality rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans involves the following steps: protection of the amine group, formation of the cyclopropane ring, introduction of the fluorenyl group, and deprotection of the amine group.", "Starting Materials": [ "Fluorene", "Methanol", "Sodium hydride", "Diethyl malonate", "Ethyl chloroformate", "Ethyl 2,2-difluoroacrylate", "Triethylamine", "N,N-Dimethylformamide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid", "Tetrahydrofuran", "Methanesulfonic acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Protection of the amine group with ethyl chloroformate and triethylamine in N,N-dimethylformamide", "Formation of the cyclopropane ring by reaction of diethyl malonate with ethyl 2,2-difluoroacrylate in the presence of sodium hydride and methanol", "Introduction of the fluorenyl group by reaction of fluorene with the cyclopropane intermediate in the presence of sodium borohydride and hydrochloric acid", "Deprotection of the amine group with sodium hydroxide in methanol and acetic acid", "Purification of the product by column chromatography using tetrahydrofuran and methanesulfonic acid as eluent", "Neutralization of the eluent with sodium bicarbonate", "Extraction of the product with ethyl acetate", "Drying of the organic layer with sodium sulfate", "Evaporation of the solvent to obtain the final product" ] } | |
CAS RN |
2350440-89-8 |
Product Name |
rac-(1R,3R)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2,2-difluorocyclopropane-1-carboxylic acid, trans |
Molecular Formula |
C20H17F2NO4 |
Molecular Weight |
373.4 |
Purity |
95 |
Origin of Product |
United States |
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